6-Bromo-1H-phenalen-1-one

• IUPAC Name: 6-bromophenalen-1-one
• InChI: InChI=1S/C13H7BrO/c14-11-6-4-8-5-7-12(15)10-3-1-2-9(11)13(8)10/h1-7H
• InChI Key: ZLIMLSHIOASQSG-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(C=CC3=C2C(=C1)C(=O)C=C3)Br
• Molecular Formula: C13H7BrO
• Molecular Weight: 259.10 g/mol

Description

6-Bromo-1H-phenalen-1-one: is a brominated derivative of phenalenone, a polycyclic aromatic ketone.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 6-Bromo-1H-phenalen-1-one typically involves the bromination of phenalenone. One common method is the direct bromination of phenalenone using bromine in the presence of a catalyst such as iron(III) bromide. The reaction is carried out under controlled conditions to ensure selective bromination at the desired position .

Industrial Production Methods: While specific industrial production methods for this compound are not well-documented, the general approach involves scaling up the laboratory synthesis methods. This includes optimizing reaction conditions, using industrial-grade reagents, and employing continuous flow reactors to enhance efficiency and yield.

Chemical Reactions Analysis

Types of Reactions: 6-Bromo-1H-phenalen-1-one undergoes various chemical reactions, including:

Substitution Reactions: The bromine atom can be substituted with other functional groups using nucleophilic substitution reactions.

Oxidation and Reduction Reactions: The ketone group in the phenalenone structure can undergo oxidation to form carboxylic acids or reduction to form alcohols.

Coupling Reactions: The compound can participate in coupling reactions to form larger polycyclic structures.

Common Reagents and Conditions:

Nucleophilic Substitution: Sodium methoxide or other nucleophiles can be used to replace the bromine atom.

Oxidation: Oxidizing agents such as potassium permanganate or chromium trioxide can be used.

Reduction: Reducing agents like sodium borohydride or lithium aluminum hydride are commonly employed.

Major Products Formed:

• Substituted phenalenones
• Phenalenone carboxylic acids
• Phenalenone alcohols

Scientific Research Applications

Chemistry: 6-Bromo-1H-phenalen-1-one is used as a building block in organic synthesis to create more complex molecules. Its brominated position allows for further functionalization, making it valuable in the synthesis of novel organic compounds .

Biology and Medicine: Phenalenone derivatives, including this compound, have shown potential in antimicrobial photodynamic therapy. They act as photosensitizers, generating reactive oxygen species upon light activation, which can kill microbial cells .

Industry: In materials science, this compound is used in the development of organic semiconductors and photovoltaic materials. Its unique electronic properties make it suitable for applications in organic electronics .

Mechanism of Action

The mechanism of action of 6-Bromo-1H-phenalen-1-one, particularly in photodynamic therapy, involves the absorption of light by the compound, leading to the generation of singlet oxygen and other reactive oxygen species. These reactive species can damage cellular components, leading to cell death. The compound’s effectiveness is attributed to its high singlet oxygen quantum yield and its ability to localize within microbial cells .

Comparison with Similar Compounds

Phenalen-1-one: The parent compound, lacking the bromine substitution.

2,6-Dimethoxy-9-phenyl-1H-phenalen-1-one: A derivative with methoxy and phenyl substitutions.

Perinaphthenone: Another phenalenone derivative with different substitution patterns.

Uniqueness: 6-Bromo-1H-phenalen-1-one is unique due to its bromine substitution, which enhances its reactivity and allows for further functionalization. This makes it a versatile intermediate in organic synthesis and a valuable compound in photodynamic therapy and materials science .